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Secretin, a 27-amino acid peptide, holds a historic place in science as the first molecule to be
identified as a "hormone™.[1][2] Produced by S-cells in the duodenum, its primary role is to
orchestrate the neutralization of gastric acid, a critical step in the digestive process.[1][3][4] It
achieves this by stimulating the pancreatic and biliary ducts to release a bicarbonate-rich fluid.
[1][2][4] The study of its mechanism relies on understanding its interaction with the secretin
receptor (SR), a Class B G-protein coupled receptor (GPCR).[1][2][5] To effectively probe this
interaction, researchers require stable and high-affinity ligands. Deamino-tyr-beta-ala-
secretin is a synthetic analog of porcine secretin, engineered specifically for enhanced stability
and superior binding characteristics, making it an invaluable tool for endocrinology and
pharmacology research. This guide provides a detailed overview of its chemical nature, the
underlying biology of the secretin system, and its application in key experimental protocols.

PART 1: Core Chemical and Physical Identifiers

The precise identification of a research compound is paramount for reproducibility and
accuracy. Deamino-tyr-beta-ala-secretin, also known by its abbreviated synonym DATA-
Secretin, is a modified version of the porcine secretin peptide.[6] The key identifiers for this
compound are summarized below.
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Identifier Value Source
CAS Number 61417-46-7 Sigma-Aldrich[6]
EC Number 262-773-2 Sigma-Aldrich[6]

DATA-Secretin,
Common Synonyms Desaminotyrosyl-3- Sigma-Aldrich[6]

alanylsecretin (pig)

PART 2: The Secretin System: A Mechanistic Review

To appreciate the utility of Deamino-tyr-beta-ala-secretin, one must first understand the
biological system it targets.

Biosynthesis and Physiological Function of Secretin

Secretin is synthesized as a 120-amino acid precursor, prosecretin, within the S-cells of the
duodenal and jejunal mucosa.[3][7][8] This precursor is proteolytically processed into the active
27-amino acid peptide.[2][3] The primary physiological trigger for its release into the
bloodstream is the acidification of the duodenal lumen to a pH below 4.5, which occurs when
chyme is expelled from the stomach.[1][4]

Once in circulation, secretin exerts several key regulatory actions:

e Pancreatic and Biliary Secretion: Its principal action is to stimulate pancreatic ductal cells
and liver cholangiocytes to secrete a fluid rich in bicarbonate.[1][2][4][5] This alkaline fluid
neutralizes gastric acid in the duodenum, creating an optimal pH environment for digestive
enzymes.[2][4]

o Gastric Inhibition: Secretin acts as an enterogastrone, inhibiting gastric acid secretion from
parietal cells and reducing gastric emptying.[1][4] This action prevents excessive acid from
entering the small intestine.

The Secretin Receptor and Core Signaling Pathway

All known physiological effects of secretin are mediated by the secretin receptor (SR), a
member of the Class B (secretin-glucagon family) of GPCRs.[1][2][9] The canonical signaling
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pathway activated upon secretin binding is the Gas-adenylyl cyclase cascade.

The binding of secretin to its receptor induces a conformational change, leading to the
activation of the associated heterotrimeric G-protein, specifically the Gas subunit. This subunit,
in turn, activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic
AMP (cAMP).[1][3] The resulting increase in intracellular cAMP activates Protein Kinase A
(PKA), which then phosphorylates downstream target proteins, including the Cystic Fibrosis
Transmembrane Conductance Regulator (CFTR) anion channel, to elicit the final cellular
response of ion and water secretion.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12042868?utm_src=pdf-custom-synthesis#bc-rfq
https://pancreapedia.org/molecules/secretin
https://vivo.colostate.edu/hbooks/pathphys/endocrine/gi/secretin.html
https://en.wikipedia.org/wiki/Secretin
https://synapse.patsnap.com/article/what-is-the-mechanism-of-secretin
https://pmc.ncbi.nlm.nih.gov/articles/PMC4200670/
https://www.sigmaaldrich.com/SG/en/product/sigma/s4515
https://www.researchgate.net/figure/Ribbon-structures-for-secretin-precursor-and-secretin-hormone-The-peptide-sequence-for_fig1_267273425
https://cdn.amegroups.cn/journals/amepc/files/journals/16/articles/1732/public/1732-PB8-R3.pdf
https://www.medchemexpress.com/Targets/secretin-receptor.html
https://www.benchchem.com/product/b12042868/docs#introduction-engineering-a-stable-ligand-for-a-foundational-hormone
https://www.benchchem.com/product/b12042868/docs#introduction-engineering-a-stable-ligand-for-a-foundational-hormone
https://www.benchchem.com/product/b12042868/docs#introduction-engineering-a-stable-ligand-for-a-foundational-hormone
https://www.benchchem.com/product/b12042868/docs#introduction-engineering-a-stable-ligand-for-a-foundational-hormone
https://www.benchchem.com/product/b12042868?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12042868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12042868?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

